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Compound of Interest

Compound Name: 7-lodoindoline

Cat. No.: B15364983

A Note on Commercial Availability: An extensive search for commercial suppliers of 7-
lodoindoline did not yield any results. This suggests that the compound is not readily available
for purchase. However, the closely related compound, 7-lodoindole, is commercially available
from a variety of suppliers. This technical guide will focus on 7-lodoindole, providing
researchers, scientists, and drug development professionals with a comprehensive overview of
its procurement, properties, and potential applications.

Commercial Suppliers of 7-lodoindole (CAS: 89976-
15-8)

For researchers seeking to procure 7-lodoindole, a number of reputable chemical suppliers
offer this compound in varying quantities and purities. The following table summarizes key
information from prominent vendors.
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Supplier Product Name  CAS Number Purity Quantity
Sigma-Aldrich )
7-lodoindole 89976-15-8 97% 19, 59
(Merck)
7-lodoindole,
Alkali Scientific MilliporeSigma®  89976-15-8 Not Specified 1g
(Sigma-Aldrich)
] ] N Varies by
ChemicalBook 7-lodoindole 89976-15-8 Not Specified ]
supplier

Physicochemical Properties and Safety Information

7-lodoindole is a solid with a melting point range of 52-56 °C. Key identifiers for this compound
include its molecular formula, CsHsIN, and a molecular weight of 243.04 g/mol .

Safety Precautions: 7-lodoindole is classified as harmful if swallowed and causes serious eye
damage.[1] Appropriate personal protective equipment (PPE), including gloves, eye protection,
and a dust mask, should be worn when handling this chemical.

Applications in Research and Drug Discovery

7-lodoindole serves as a valuable building block in organic synthesis, particularly in the
development of more complex molecules for pharmaceutical applications. Its iodo-substituted
indole core is a key pharmacophore in various biologically active compounds.

A significant application of 7-lodoindole is in the enzymatic synthesis of L-7-iodotryptophan.
This biotransformation utilizes tryptophan synthase to catalyze the reaction between 7-
lodoindole and serine, providing a direct route to this unnatural amino acid.[2][3] L-7-
iodotryptophan can then be incorporated into peptides and proteins for various research
purposes, including structural biology and the investigation of protein-protein interactions.

Experimental Protocol: Enzymatic Synthesis of L-7-
lodotryptophan from 7-lodoindole
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The following protocol is a generalized procedure based on established methodologies for the

enzymatic synthesis of tryptophan analogs.[2][3]

Materials:

7-lodoindole

L-Serine

Tryptophan Synthase (e.g., from Salmonella typhimurium)
Pyridoxal-5'-phosphate (PLP)

Potassium phosphate buffer (pH 8.0)

Dimethyl sulfoxide (DMSO)

Centrifuge

Incubator shaker

Procedure:

Reaction Mixture Preparation: In a suitable reaction vessel, prepare a solution of L-serine
and the cofactor pyridoxal-5'-phosphate in potassium phosphate buffer.

Substrate Addition: Dissolve 7-lodoindole in a minimal amount of DMSO and add it to the
reaction mixture.

Enzyme Addition: Initiate the reaction by adding an appropriate amount of tryptophan
synthase to the mixture.

Incubation: Incubate the reaction mixture at a controlled temperature (e.g., 37°C) with gentle
agitation for a specified period (e.g., 24-48 hours).

Reaction Quenching and Product Isolation: Terminate the reaction, typically by heat
inactivation or pH change. Centrifuge the mixture to remove the enzyme and any
precipitated material. The supernatant containing the desired L-7-iodotryptophan can then be
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purified using standard chromatographic techniques, such as ion-exchange chromatography
or high-performance liquid chromatography (HPLC).

Visualizing the Synthesis: A Workflow Diagram

The following diagram illustrates the key steps in the enzymatic synthesis of L-7-
lodotryptophan from 7-lodoindole.
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Caption: Enzymatic synthesis of L-7-lodotryptophan.
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Logical Pathway for Compound Utilization in Drug
Discovery

The utilization of 7-lodoindole as a starting material in drug discovery often follows a logical
progression from initial synthesis to the identification of lead compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15364983?utm_src=pdf-body-img
https://www.benchchem.com/product/b15364983?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15364983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. 7-lodoindole | C8H6IN | CID 11042930 - PubChem [pubchem.ncbi.nim.nih.gov]

2. researchgate.net [researchgate.net]

3. rjmg.wp.st-andrews.ac.uk [rjmg.wp.st-andrews.ac.uk]
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15364983#commercial-suppliers-of-7-iodoindoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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